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Compound of Interest

Compound Name: Iron carbonate

Cat. No.: B13742331

The thermal decomposition of ferrous carbonate is a process in which the compound breaks
down into simpler substances upon heating. The nature of the decomposition products is highly
dependent on the surrounding atmosphere. In an inert atmosphere, the primary decomposition
product is ferrous oxide (FeO) and carbon dioxide (COz). However, in the presence of an
oxidizing agent like oxygen, the ferrous iron (Fe2*) is readily oxidized to ferric iron (Fe3+),
leading to the formation of magnetite (FesOa4) or hematite (a-Fez0s3).

The decomposition generally proceeds as an endothermic process, with the specific
temperature range and reaction kinetics influenced by factors such as heating rate, particle
size, and impurities.

Quantitative Data on Thermal Decomposition

The following tables summarize key quantitative data from various studies on the thermal
decomposition of ferrous carbonate.

Table 1: Decomposition Temperatures of Ferrous Carbonate Under Various Atmospheres
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Atmosphere

Temperature Range
(°C)

Key Observations

Reference

Oxygen (O2)

340 - 607

Decomposition to
magnetite, hematite,

and maghemite.

[1]

Carbon Dioxide (COz2)

430 - 570

Primarily forms
magnetite; wustite and
olivine also observed
at higher

temperatures.

[1]

Air

340 - 660

Proceeds in one step

to form iron oxide.

Nitrogen (N2)

~300 - 400

Decomposition of iron

carbonate complex.

Inert (general)

~500

FeCOs —» FeO + COz

Table 2: Kinetic Parameters for the Thermal Decomposition of Ferrous Carbonate

Activation

Frequency

Experimental

Kinetic Model o Reference
Energy (Ea) Factor (A) Conditions
Diffusion Models Not specified Not specified Isothermal, in air  [2]
Avrami-Erofeev N N Non-isothermal,
Not specified Not specified o [4]
(A2) in air
Phase Boundary )
-~ -~ Non-isothermal,
Controlled Not specified Not specified ) ) [4]
in N2-H2 mixture
Reaction (R2)
Temperature-
Second-Order N ramped
123 kJ/mol Not specified

Precipitation

precipitation

study
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Experimental Protocols

The primary techniques used to study the thermal decomposition of ferrous carbonate are
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

This protocol provides a general methodology for analyzing the thermal decomposition of
ferrous carbonate using a simultaneous TGA/DSC instrument.

Materials and Equipment:

e Ferrous Carbonate (FeCOs) sample

Simultaneous Thermal Analyzer (TGA/DSC)

Alumina or platinum crucibles

Analytical balance (precision £0.01 mg)

High-purity nitrogen, oxygen, or other desired purge gas

Procedure:

 Instrument Calibration: Calibrate the TGA/DSC instrument for mass and temperature
according to the manufacturer's guidelines. Indium is a common standard for temperature
and enthalpy calibration.

o Sample Preparation: Accurately weigh approximately 5-10 mg of the ferrous carbonate
sample into a clean, tared TGA crucible.

o Experimental Setup:

o Place the crucible in the TGA furnace.

o Purge the furnace with the desired gas (e.g., nitrogen for inert atmosphere, oxygen or air
for oxidative decomposition) at a constant flow rate (e.g., 20-50 mL/min) for a sufficient
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time to ensure a stable atmosphere.

e Thermal Program:

o Heat the sample from ambient temperature to a final temperature (e.g., 1000 °C) at a
controlled, linear heating rate (e.g., 10 °C/min or 15 °C/min).[3]

o Data Analysis:

o

Record the mass loss (TGA curve) and the heat flow (DSC curve) as a function of
temperature.

o From the TGA curve, determine the onset and completion temperatures of decomposition,
as well as the percentage of mass loss.

o From the DSC curve, identify endothermic and exothermic events associated with the
decomposition and any subsequent phase transitions.

o The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of
maximum decomposition rates.

Product Characterization

The solid products of the decomposition are typically analyzed using the following techniques:

» X-ray Diffraction (XRD): To identify the crystalline phases of the resulting iron oxides (e.g.,
FeO, Fes0a4, a-Fe203).

o Madssbauer Spectroscopy: To determine the oxidation state and local environment of the iron
atoms, providing detailed information about the iron-bearing phases.[1]

e Scanning Electron Microscopy (SEM): To observe the morphology and microstructure of the
decomposition products.

Reaction Pathways and Mechanisms

The thermal decomposition of ferrous carbonate can follow different pathways depending on
the atmospheric conditions.
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Decomposition in an Inert Atmosphere (e.g., N2, Ar)

In an inert atmosphere, the primary decomposition reaction is the endothermic conversion of
ferrous carbonate to ferrous oxide (wustite) and carbon dioxide.

Reaction: FeCOs(s) — FeO(s) + CO2(g)

Ferrous Oxide (FeO)
| Heat(nery_p-

Ferrous Carbonate (FeCO3)
Heat (Inert)

X

Carbon Dioxide (CO2) )

Click to download full resolution via product page

Caption: Decomposition of FeCOs in an inert atmosphere.

Decomposition in an Oxidizing Atmosphere (e.g., Air, O2)

In the presence of oxygen, the decomposition is a more complex process involving the
oxidation of Fe2*. The initial decomposition may still form FeO, which is then rapidly oxidized to
magnetite (FesOa4) and subsequently to hematite (a-Fe20s) at higher temperatures.

Possible Reactions: 3FeCOs(s) + ¥202(g) — Fes0a(s) + 3C0O2(g) 2FeCOs(s) + ¥202(g) -
Fe203(s) + 2C0O2(g)

The final product is often a mixture of these oxides, with hematite being the most stable form at
high temperatures in an oxidizing environment.[1]

( Ferrous Carbonate (FeCOs) Heat + 0 Interm(gdéat;:;:crsducts Oxidation Magnetite (FezOa) Further Oxidation Hematite (a-Fez203)
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Caption: Decomposition of FeCOs in an oxidizing atmosphere.
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Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the thermal
decomposition of ferrous carbonate.
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Caption: Experimental workflow for FeCOs thermal analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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